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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzaldehyde

Cat. No.: B1297009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxy-5-
methylbenzaldehyde, a significant chemical intermediate. It covers the compound's

fundamental properties, synthesis, safety information, and applications, presenting data in a

structured format for scientific and research purposes.

Compound Identification
The unequivocally established IUPAC name for the compound is 2-methoxy-5-
methylbenzaldehyde.[1] Other identifiers are crucial for cataloging and database searches.
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Identifier Value Source

IUPAC Name
2-methoxy-5-

methylbenzaldehyde
[1]

CAS Number 7083-19-4 [1][2]

Molecular Formula C₉H₁₀O₂ [1][2]

InChI

InChI=1S/C9H10O2/c1-7-3-4-

9(11-2)8(5-7)6-10/h3-6H,1-

2H3

[1]

InChIKey
CJVIGQCGJUDKOE-

UHFFFAOYSA-N
[1]

SMILES CC1=CC(=C(C=C1)OC)C=O [1][2]

EC Number 674-944-2 [1]

PubChem CID 591398 [1]

Physicochemical Properties
The physical and chemical properties of 2-Methoxy-5-methylbenzaldehyde are summarized

below. These characteristics are essential for its handling, storage, and application in various

chemical reactions.

Property Value Source

Molecular Weight 150.17 g/mol [1]

Appearance
Colorless to light yellow Liquid

/ Solid
[3]

Density 1.08 g/mL [3]

Storage Temperature
2-8°C, under inert gas (e.g.,

Nitrogen, Argon)
[3]

Purity Typically ≥95%
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Spectral Information
Spectral data is fundamental for the structural elucidation and purity assessment of the

compound.

Spectrum Type Availability / Remarks Source

GC-MS
Data available from NIST Mass

Spectrometry Data Center.
[1]

IR Spectra
Vapor Phase IR Spectra data

is available.
[1]

Predicted CCS

Predicted Collision Cross

Section (CCS) values are

calculated.

[4]

Safety and Hazards
Understanding the safety and handling requirements for 2-Methoxy-5-methylbenzaldehyde is

critical for laboratory and industrial use. The compound is classified as hazardous under the

GHS.[1]
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Hazard Information Details Source

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [1]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Incompatible Materials

Strong oxidizing agents,

Strong bases, Strong reducing

agents

[5]

Experimental Protocols
Synthesis of 2-Methoxy-5-methylbenzaldehyde

A common method for the synthesis of 2-Methoxy-5-methylbenzaldehyde involves the

methylation of 5-methylsalicylaldehyde (2-hydroxy-5-methylbenzaldehyde).[3]

Materials:

5-methylsalicylaldehyde (2-hydroxy-5-methylbenzaldehyde, CAS No. 613-84-3)

Dichloromethane (CH₂Cl₂)

Water (H₂O)

1 N Sodium Hydroxide (NaOH) solution

50% aqueous Tetrabutylammonium hydroxide

Iodomethane (CH₃I)
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Anhydrous Magnesium Sulfate (MgSO₄)

Cyclohexane

Ethyl acetate

Procedure:

Reaction Setup: Suspend 5-methylsalicylaldehyde in a solvent mixture of 5 mL

dichloromethane and 5 mL water.[3]

Addition of Reagents: Sequentially add 1.47 mL (4.4 mmol, 3 eq.) of 1 N sodium hydroxide

solution, 1.52 g (2.94 mmol, 2 eq.) of 50% aqueous tetrabutylammonium hydroxide, and

finally iodomethane (457 μL, 5 eq.).[3]

Reaction: Stir the reaction mixture vigorously at room temperature for 3 hours.[3]

Work-up and Extraction: After the reaction is complete, extract the mixture with

dichloromethane three times. Combine the organic phases.[3]

Washing and Drying: Wash the combined organic phase with saturated brine solution and

then dry it over anhydrous magnesium sulfate.[3]

Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the

resulting crude product using silica gel flash column chromatography with an eluent of

cyclohexane/ethyl acetate (9/1, v/v).[3]

Final Product: The process yields the target compound, 2-methoxy-5-methylbenzaldehyde,

with a reported yield of approximately 97%.[3]

Visualizations
Experimental Workflow: Synthesis of 2-Methoxy-5-methylbenzaldehyde
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Synthesis Workflow for 2-Methoxy-5-methylbenzaldehyde

Start: 5-methylsalicylaldehyde
in Dichloromethane/Water

Add Reagents:
1. NaOH (1N)

2. Tetrabutylammonium hydroxide
3. Iodomethane

Step 1

Stir at Room Temperature
(3 hours)

Step 2

Extraction
(3x with Dichloromethane)

Step 3

Wash with Brine &
Dry over MgSO4

Step 4

Purification:
Silica Gel Chromatography

(Cyclohexane/Ethyl Acetate 9:1)

Step 5

Product:
2-Methoxy-5-methylbenzaldehyde

Step 6

Click to download full resolution via product page

Caption: Synthesis Workflow for 2-Methoxy-5-methylbenzaldehyde.
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Applications and Relationships of 2-Methoxy-5-methylbenzaldehyde

Key Applications and Relationships

Core Compound

Applications

Related Fields

2-Methoxy-5-methylbenzaldehyde

Cross-linking Agent
in Chromatography

Used as

Intermediate for
Fine Chemicals

Serves as

Antibacterial Formulations
(e.g., with Chitosan Nanoparticles)

Can be used in

Materials Science Pharmaceutical Testing Biomedical Research

Click to download full resolution via product page

Caption: Key Applications and Relationships of the Compound.

Applications in Research and Development
2-Methoxy-5-methylbenzaldehyde is a versatile synthetic compound with several applications

in scientific research and industry.

Chromatography: It has been utilized as a cross-linking agent in the creation of particle and

liquid phase columns for the separation of organic compounds.[2]

Antibacterial Research: The molecule has been investigated for its potential antibacterial

properties, particularly when formulated as a chitosan nanoparticle, showing activity against

methicillin-resistant Staphylococcus aureus (MRSA).[2]
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Pharmaceutical Intermediate: As a benzaldehyde derivative, it serves as a building block in

the synthesis of more complex molecules for pharmaceutical testing and drug development.

[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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